Cas no 1806751-43-8 (2-Methoxy-3-nitro-5-(trifluoromethoxy)pyridine-6-sulfonamide)

2-Methoxy-3-nitro-5-(trifluoromethoxy)pyridine-6-sulfonamide is a specialized heterocyclic compound featuring a pyridine core substituted with methoxy, nitro, trifluoromethoxy, and sulfonamide functional groups. Its unique structure confers high reactivity and selectivity, making it valuable in pharmaceutical and agrochemical research, particularly as an intermediate in the synthesis of bioactive molecules. The presence of electron-withdrawing groups enhances its utility in nucleophilic substitution and coupling reactions. The trifluoromethoxy moiety contributes to improved metabolic stability and lipophilicity, while the sulfonamide group offers potential for further derivatization. This compound is suited for applications requiring precise molecular modifications in drug discovery and material science.
2-Methoxy-3-nitro-5-(trifluoromethoxy)pyridine-6-sulfonamide structure
1806751-43-8 structure
Product Name:2-Methoxy-3-nitro-5-(trifluoromethoxy)pyridine-6-sulfonamide
CAS No:1806751-43-8
MF:C7H6F3N3O6S
MW:317.19925069809
CID:4840131
Update Time:2025-05-20

2-Methoxy-3-nitro-5-(trifluoromethoxy)pyridine-6-sulfonamide Chemical and Physical Properties

Names and Identifiers

    • 2-Methoxy-3-nitro-5-(trifluoromethoxy)pyridine-6-sulfonamide
    • Inchi: 1S/C7H6F3N3O6S/c1-18-5-3(13(14)15)2-4(19-7(8,9)10)6(12-5)20(11,16)17/h2H,1H3,(H2,11,16,17)
    • InChI Key: LHWFOLMZXNUFLN-UHFFFAOYSA-N
    • SMILES: S(C1C(=CC(=C(N=1)OC)[N+](=O)[O-])OC(F)(F)F)(N)(=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 11
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 458
  • XLogP3: 1.1
  • Topological Polar Surface Area: 146

2-Methoxy-3-nitro-5-(trifluoromethoxy)pyridine-6-sulfonamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029085903-1g
2-Methoxy-3-nitro-5-(trifluoromethoxy)pyridine-6-sulfonamide
1806751-43-8 97%
1g
$1,549.60 2022-03-31

Additional information on 2-Methoxy-3-nitro-5-(trifluoromethoxy)pyridine-6-sulfonamide

Introduction to 2-Methoxy-3-nitro-5-(trifluoromethoxy)pyridine-6-sulfonamide (CAS No. 1806751-43-8)

2-Methoxy-3-nitro-5-(trifluoromethoxy)pyridine-6-sulfonamide is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1806751-43-8, belongs to the pyridine sulfonamide class, which is widely recognized for its diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates multiple functional groups, including a methoxy group, a nitro group, a trifluoromethoxy group, and a sulfonamide moiety, which collectively contribute to its unique chemical properties and biological interactions.

The nitro group at the 3-position of the pyridine ring introduces a strong electron-withdrawing effect, influencing the electronic distribution and reactivity of the molecule. This feature is particularly relevant in designing compounds that require specific interactions with biological targets. Additionally, the presence of a trifluoromethoxy group at the 5-position enhances the lipophilicity and metabolic stability of the compound, making it an attractive candidate for further development in drug discovery programs. The sulfonamide group at the 6-position is known for its ability to form hydrogen bonds, which is crucial for binding to biological macromolecules such as enzymes and receptors.

In recent years, there has been a growing interest in pyridine derivatives due to their broad spectrum of biological activities. Specifically, compounds containing sulfonamide moieties have been extensively studied for their potential as antimicrobial, anti-inflammatory, and anticancer agents. The 2-methoxy-3-nitro-5-(trifluoromethoxy)pyridine-6-sulfonamide (CAS No. 1806751-43-8) has been investigated for its pharmacological properties in several preclinical studies. These studies have highlighted its ability to modulate key biological pathways involved in disease progression.

One of the most compelling aspects of this compound is its potential application in oncology research. Recent studies have demonstrated that pyridine sulfonamides can interfere with critical signaling pathways that are dysregulated in cancer cells. The methoxy group, nitro group, and trifluoromethoxy group collectively contribute to the compound's ability to interact with target enzymes and receptors in a highly specific manner. This specificity is essential for developing drugs that exhibit high efficacy while minimizing off-target effects.

The sulfonamide moiety has been particularly well-studied for its role in inhibiting enzymes such as dihydrofolate reductase (DHFR) and thymidylate synthase (TS), which are crucial for DNA synthesis in rapidly dividing cells. By targeting these enzymes, compounds like 2-methoxy-3-nitro-5-(trifluoromethoxy)pyridine-6-sulfonamide (CAS No. 1806751-43-8) may exert their therapeutic effects by disrupting cancer cell proliferation. Furthermore, the presence of multiple fluorine atoms enhances the metabolic stability of the compound, allowing for longer half-lives and improved bioavailability.

Another area where this compound shows promise is in anti-inflammatory research. Chronic inflammation is a hallmark of many diseases, including cardiovascular disorders and autoimmune conditions. Studies have indicated that pyridine sulfonamides can modulate inflammatory pathways by inhibiting key pro-inflammatory cytokines and enzymes. The structural features of 2-methoxy-3-nitro-5-(trifluoromethoxy)pyridine-6-sulfonamide (CAS No. 1806751-43-8), particularly the nitro group and sulfonamide moiety, make it an ideal candidate for further exploration in this field.

Recent advances in computational chemistry have also facilitated the design and optimization of novel pyridine sulfonamides like this one. Molecular modeling techniques have allowed researchers to predict binding affinities and interactions with biological targets with high accuracy. This approach has accelerated the drug discovery process by enabling virtual screening of large libraries of compounds before experimental validation.

The synthesis of 2-methoxy-3-nitro-5-(trifluoromethoxy)pyridine-6-sulfonamide (CAS No. 1806751-43-8) involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of each functional group—whether it be the methoxy, nitro, or trifluoromethoxy group—must be carefully planned to avoid unwanted side reactions. The final step involves introducing the sulfonamide moiety, which often requires specialized reagents and techniques to achieve optimal results.

In conclusion, 2-Methoxy-3-nitro-5-(trifluoromethoxy)pyridine-6-sulfonamide (CAS No. 1806751-43-8) represents a promising candidate for further development in pharmaceutical research. Its unique structural features and demonstrated biological activities make it an attractive molecule for investigating new therapeutic strategies across multiple disease areas. As research continues to uncover new applications for pyridine sulfonamides, compounds like this one are likely to play an increasingly important role in drug discovery and development.

Recommended suppliers
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.